Cas no 824394-14-1 (Ethyl 2-Amino-5-methylhex-4-enoate)

• Product Name: Ethyl 2-Amino-5-methylhex-4-enoate
• CAS No: 824394-14-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD19661192
• CID: 691902
• PubChem ID: 10329753
• Update Time: 2025-08-04

Ethyl 2-Amino-5-methylhex-4-enoate Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoic acid, 2-amino-5-methyl-, ethyl ester
• ethyl 2-amino-5-methylhex-4-enoate
• SCHEMBL5142671
• 824394-14-1
• ethyl2-amino-5-methylhex-4-enoate
• FT-0753275
• AKOS013465506
• EN300-346045
• DTXSID60438148
• Ethyl 2-Amino-5-methylhex-4-enoate

• MDL： MFCD19661192
• Inchi： 1S/C9H17NO2/c1-4-12-9(11)8(10)6-5-7(2)3/h5,8H,4,6,10H2,1-3H3
• InChI Key： HFJGNSOJOMXZDI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C/C=C(\C)/C)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-Amino-5-methylhex-4-enoate

Ethyl 2-Amino-5-Methylhex-4-enoate: A Comprehensive Overview

Ethyl 2-Amino-5-Methylhex-4-enoate, also known by its CAS number 824394-14-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and chemical synthesis. In this article, we will delve into the characteristics, synthesis, and applications of Ethyl 2-Amino-5-Methylhex-4-enoate, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

Ethyl 2-Amino-5-Methylhex-4-enoate is an organic compound with the molecular formula C9H16NO2. Its structure consists of a hexenoate backbone with an ethyl ester group, an amino group at the second carbon, and a methyl group at the fifth carbon. The presence of both an amino group and a double bond introduces interesting chemical properties, making it a versatile molecule for various reactions and applications.

Recent studies have highlighted the potential of Ethyl 2-Amino-5-Methylhex-4-enoate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The amino group in the molecule allows for nucleophilic substitution reactions, which are crucial in forming peptide bonds or other functional groups essential for drug design.

The synthesis of Ethyl 2-Amino-5-Methylhex-4-en oate typically involves multi-step organic reactions. One common approach is the alkylation of an amino acid derivative followed by esterification to introduce the ethyl group. This method ensures high purity and yield, making it suitable for large-scale production in pharmaceutical settings.

In terms of applications, Ethyl 2-Amino-5-Methylhex-en oate has shown promise in the field of drug delivery systems. Its ability to form stable complexes with other molecules makes it a valuable component in designing targeted drug delivery vehicles. Additionally, its role as an intermediate in organic synthesis has been extensively studied, particularly in the creation of complex natural products and synthetic analogs.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl 2-Amino -5-Methylhex-en oate's behavior at the molecular level. Molecular docking studies have revealed its potential interactions with various biological targets, providing insights into its therapeutic potential.

In conclusion, Ethyl 2-Amino -5-Methylhex-en oate (CAS No: 824394 -14 -1) stands out as a valuable compound with diverse applications in organic chemistry and pharmacology. Its unique structure and reactivity make it an essential building block for developing novel bioactive compounds and drug delivery systems. As research continues to uncover new possibilities for this compound, its role in advancing therapeutic interventions is expected to grow significantly.